1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(3,4-dichlorophenyl)ethanone
• InChI: InChI=1S/C25H24Cl2N2O/c26-22-12-11-19(17-23(22)27)18-24(30)28-13-15-29(16-14-28)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-12,17,25H,13-16,18H2
• InChI Key: HZGMSIVSNPXHIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C25H24Cl2N2O
• Molecular Weight: 439.4 g/mol

Description

1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine, also known as CP-154,526, is a selective antagonist for the corticotropin-releasing factor 1 (CRF1) receptor. It is a small molecule that has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine acts as a selective antagonist for the CRF1 receptor, which is involved in the regulation of the body's stress response. By blocking the CRF1 receptor, 1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine reduces the release of stress hormones, such as cortisol, and thereby reduces the physiological and behavioral effects of stress.
Biochemical and Physiological Effects:
1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the regulation of the body's stress response. It has been shown to reduce the release of stress hormones, such as cortisol, and to modulate the activity of the amygdala, a brain region involved in the processing of emotional stimuli.

Advantages and Limitations for Lab Experiments

1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine has several advantages for use in lab experiments, including its high selectivity for the CRF1 receptor and its ability to cross the blood-brain barrier. However, its use is limited by its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on 1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine, including its potential therapeutic applications in other neurological disorders, such as post-traumatic stress disorder and chronic pain. Additionally, further research is needed to elucidate the mechanisms underlying its effects on the HPA axis and the amygdala, and to identify potential side effects and safety concerns associated with its use. Finally, efforts to develop new and more efficient synthesis methods for 1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine may help to reduce its cost and increase its accessibility for use in lab experiments and potential clinical applications.

Scientific Research Applications

1-[(3,4-dichlorophenyl)acetyl]-4-(diphenylmethyl)piperazine has been extensively studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and addiction. It has been shown to reduce anxiety-like behavior in animal models and has been suggested as a potential treatment for anxiety disorders in humans.